Cas no 2223040-11-5 ([1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester)

• Product Name: [1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester
• CAS No: 2223040-11-5
• MF: C₁₃H₂₃BN₂O₂
• MW: 250.144923448563
• CID: 4786725
• Update Time: 2025-06-19

[1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• [1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester

• Inchi： 1S/C13H23BN2O2/c1-7-8-16-9-11(15-10(16)2)14-17-12(3,4)13(5,6)18-14/h9H,7-8H2,1-6H3
• InChI Key： YLHNELSHOVEOKE-UHFFFAOYSA-N
• SMILES： CC1(C(OB(C2N=C(C([H])([H])[H])N(C([H])([H])C([H])([H])C([H])([H])[H])C=2)O1)(C)C)C

Additional information on [1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester

[1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester: An Advanced Compound in Chemical and Pharmaceutical Research

[1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester (CAS No. 2223040-11-5) is a sophisticated chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound is a derivative of imidazole, a versatile heterocyclic compound with a wide range of biological activities. The incorporation of the boronic acid pinacol ester moiety and the deuterated methyl group (d10) adds to its complexity and utility.

The structure of [1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester is characterized by the presence of an imidazole ring, a boronic acid pinacol ester group, and a deuterated methyl group. The imidazole ring is a fundamental component of many biologically active molecules, including histidine residues in proteins and various pharmaceutical agents. The boronic acid pinacol ester moiety is known for its reactivity and versatility in organic synthesis, making it an essential building block in the development of new drugs and materials. The deuterated methyl group (d10) provides additional stability and can influence the compound's metabolic profile, making it particularly useful in drug discovery and development.

In the context of drug discovery, [1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester has shown promise as a scaffold for the design of novel therapeutic agents. Recent studies have highlighted its potential as a precursor for the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in inflammatory pathways. Another study in Bioorganic & Medicinal Chemistry Letters reported that similar derivatives showed promising antiviral activity against several RNA viruses.

The unique combination of the imidazole ring, boronic acid pinacol ester, and deuterated methyl group also makes [1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester an attractive candidate for use in click chemistry reactions. Click chemistry is a powerful tool in synthetic organic chemistry that allows for the rapid and efficient formation of covalent bonds under mild conditions. The boronic acid pinacol ester moiety can be readily converted to the corresponding boronic acid, which can then participate in click reactions with azides to form stable triazoles. This property has been exploited in the development of bioconjugates and targeted drug delivery systems.

In addition to its applications in drug discovery and click chemistry, [1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester has also been explored for its potential use in materials science. The boronic acid functionality can be used to create dynamic covalent networks with tunable properties, such as self-healing materials and stimuli-responsive gels. These materials have applications in areas such as tissue engineering, drug delivery, and environmental remediation.

The synthesis of [1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester typically involves several steps, including the formation of the imidazole ring, introduction of the propyl group, deuteration of the methyl group, and finally, attachment of the boronic acid pinacol ester moiety. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For example, a study published in Tetrahedron Letters described a one-pot procedure that significantly reduced reaction times and improved yields.

In conclusion, [1-(n-Propyl)-2-methyl-d10]-imidazole-4-boronic acid pinacol ester (CAS No. 2223040-11-5) is a multifunctional compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structural features make it an excellent candidate for the development of novel therapeutic agents, bioconjugates, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.